Cas no 70178-81-3 ([2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate)

[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate structure
70178-81-3 structure
Product Name:[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
CAS No:70178-81-3
MF:C22H30O6S2
MW:454.600004673004
CID:974731
PubChem ID:260735
Update Time:2025-04-19

[2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • [2,2,3,3-tetramethyl-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
    • 2,2,3,3-tetramethyl-1,4-bis-(toluene-4-sulfonyloxy)-butane
    • 2,2,3,3-Tetramethyl-1,4-bis-(toluol-4-sulfonyloxy)-butan
    • 2,2,3,3-tetramethyl-1,4-butanediol ditosylate
    • 2,2,3,3-tetramethylbutane-1,4-diyl bis(4-methylbenzenesulfonate)
    • 2,2,3,3-Tetramethylleutandiyl-1,4-ditosylat
    • AC1L63RP
    • AC1Q6Y4S
    • AG-K-27189
    • AR-1D0524
    • CTK5D1958
    • NSC92392
    • DTXSID70293806
    • 70178-81-3
    • NSC-92392
    • Inchi: 1S/C22H30O6S2/c1-17-7-11-19(12-8-17)29(23,24)27-15-21(3,4)22(5,6)16-28-30(25,26)20-13-9-18(2)10-14-20/h7-14H,15-16H2,1-6H3
    • InChI Key: XOPWJCCQJIIDMU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)C(C)(C)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 454.1485
  • Monoisotopic Mass: 454.14838102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 86.74
  • LogP: 6.62820
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